Cas no 895639-48-2 (2-6-chloro-3-(4-methylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-ethylphenyl)acetamide)

• Product Name: 2-6-chloro-3-(4-methylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-ethylphenyl)acetamide
• CAS No: 895639-48-2
• MF: C₂₇H₂₃ClN₂O₃
• MW: 458.936125993729
• CID: 6007170
• PubChem ID: 18560407
• Update Time: 2025-06-09

2-6-chloro-3-(4-methylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-ethylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-6-chloro-3-(4-methylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-ethylphenyl)acetamide
• 1(4H)-Quinolineacetamide, 6-chloro-N-(4-ethylphenyl)-3-(4-methylbenzoyl)-4-oxo-
• 895639-48-2
• 2-[6-chloro-3-(4-methylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl]-N-(4-ethylphenyl)acetamide
• 2-[6-chloro-3-(4-methylbenzoyl)-4-oxoquinolin-1-yl]-N-(4-ethylphenyl)acetamide
• AKOS001820338
• 2-(6-chloro-3-(4-methylbenzoyl)-4-oxoquinolin-1(4H)-yl)-N-(4-ethylphenyl)acetamide
• F1609-0720

• Inchi： 1S/C27H23ClN2O3/c1-3-18-6-11-21(12-7-18)29-25(31)16-30-15-23(26(32)19-8-4-17(2)5-9-19)27(33)22-14-20(28)10-13-24(22)30/h4-15H,3,16H2,1-2H3,(H,29,31)
• InChI Key： GOPLYVKGENJMIY-UHFFFAOYSA-N
• SMILES： N1(CC(NC2=CC=C(CC)C=C2)=O)C2=C(C=C(Cl)C=C2)C(=O)C(C(=O)C2=CC=C(C)C=C2)=C1

Computed Properties

• Exact Mass: 458.1397203g/mol
• Monoisotopic Mass: 458.1397203g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 765
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 66.5Ų

Experimental Properties

• Density: 1.304±0.06 g/cm3(Predicted)
• Boiling Point: 679.3±55.0 °C(Predicted)
• pka: 13.48±0.70(Predicted)

Additional information on 2-6-chloro-3-(4-methylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-ethylphenyl)acetamide

Introduction to 2-6-chloro-3-(4-methylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-ethylphenyl)acetamide (CAS No. 895639-48-2)

The compound 2-6-chloro-3-(4-methylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-ethylphenyl)acetamide, identified by its CAS number 895639-48-2, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex structural framework, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple functional groups, including a chloro substituent, a methylbenzoyl moiety, and an acetamide side chain, contributes to its unique chemical properties and reactivity.

Recent research in the domain of heterocyclic compounds has highlighted the importance of quinoline derivatives in the development of novel therapeutic agents. The structural motif of 1,4-dihydroquinolinone, present in this compound, is particularly noteworthy for its role in biological activities such as anti-inflammatory, antimicrobial, and anticancer properties. The incorporation of a 4-methylbenzoyl group at the 3-position and a 4-ethylphenyl moiety at the N-acetylation site further enhances its pharmacological profile. These modifications are strategically designed to optimize interactions with biological targets, thereby improving efficacy and selectivity.

In the context of modern drug design, the synthesis and characterization of such complex molecules are pivotal for understanding their mode of action and potential therapeutic utility. The chloro substituent at the 6-position of the quinoline ring not only influences electronic properties but also modulates metabolic stability, critical factors in drug development. Furthermore, the acetamide group introduces a polar region that can enhance solubility and binding affinity to biological receptors.

Advances in computational chemistry have enabled researchers to predict the pharmacokinetic behavior of this compound with greater precision. Molecular docking studies suggest that 2-6-chloro-3-(4-methylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-ethylphenyl)acetamide may exhibit strong binding interactions with enzymes and receptors involved in key metabolic pathways. This has spurred interest in exploring its potential as a lead compound for further optimization.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the core quinoline scaffold efficiently. Additionally, protecting group strategies are essential to prevent unwanted side reactions during functionalization.

Emerging evidence from preclinical studies indicates that derivatives of this structural class may possess promising biological activities. For instance, modifications in the phenyl ring substituents have been shown to influence potency and selectivity significantly. The 4-methylbenzoyl group appears to enhance binding affinity to certain targets while minimizing off-target effects. These findings underscore the importance of structure-based drug design in developing next-generation therapeutics.

The role of acetamide derivatives in medicinal chemistry cannot be overstated. They serve as versatile intermediates that can be further functionalized to produce more complex molecules with tailored properties. In this context, 2-6-chloro-3-(4-methylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-ethylphenyl)acetamide represents a valuable building block for exploring new pharmacophores.

Future research directions may focus on exploring synthetic pathways that improve scalability and sustainability. Green chemistry principles are increasingly being integrated into drug development processes to minimize environmental impact while maintaining high efficiency. Additionally, biocatalytic methods could offer alternative routes for constructing complex molecular architectures.

The broader implications of this compound extend beyond its immediate pharmacological applications. Its structural features provide insights into how functional groups can be strategically positioned to modulate biological activity. This knowledge is crucial for designing molecules with improved pharmacokinetic profiles and reduced toxicity.

In conclusion, 2-6-chloro-3-(4-methylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-ethylphenyl)acetamide (CAS No. 895639-48-2) is a structurally intricate molecule with significant potential in pharmaceutical research. Its unique combination of functional groups and favorable physicochemical properties make it an attractive candidate for further exploration. As computational methods and synthetic techniques continue to evolve, compounds like this will play an increasingly important role in the discovery and development of novel therapeutic agents.